![molecular formula C22H18Cl2N4O3 B2612126 3-(2,6-dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-5-methyl-1,2-oxazole-4-carboxamide](/img/structure/B2612126.png)
3-(2,6-dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-5-methyl-1,2-oxazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(2,6-dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-5-methyl-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C22H18Cl2N4O3 and its molecular weight is 457.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystal Structure Analysis
Research into structurally similar compounds often focuses on crystal structure analysis. For example, studies on related dihydropyrazole and pyrazolone derivatives have detailed their molecular conformation, hydrogen bonding, and crystal packing. Such structural analyses can provide insights into the compound's potential interactions with biological targets or materials (Butcher et al., 2012).
Medicinal Chemistry
Several derivatives of pyrazole and pyrazolone, which share a structural motif with the compound , have been explored for their therapeutic potential, including anti-inflammatory, anti-cancer, and anti-obesity activities. This suggests that the compound could also be researched for similar medicinal properties, albeit with a focus away from direct drug use and dosages (Srivastava et al., 2007).
Heterocyclic Chemistry
The compound's heterocyclic structure, incorporating oxazole and pyrazolone rings, indicates its relevance in the synthesis of new heterocyclic compounds. Research on similar structures has led to the development of novel pyranopyrazoles, pyrazolopyrimidines, and other heterocycles, which are of interest for their diverse pharmacological activities and as intermediates in organic synthesis (Al-Amiery et al., 2012).
Molecular Modeling and Drug Design
Compounds with a similar structural framework have been used in molecular modeling studies to understand their interactions with biological targets, such as cannabinoid receptors. This suggests potential applications of the compound in computational drug design and the exploration of its binding affinities towards specific proteins or receptors (Yan et al., 2010).
Synthesis and Characterization
Research on related compounds has also focused on their synthesis, characterization, and potential for forming novel derivatives. These studies contribute to the broader field of synthetic organic chemistry, offering new methods and strategies for constructing complex molecules (Fadda et al., 2012).
Properties
IUPAC Name |
3-(2,6-dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-5-methyl-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18Cl2N4O3/c1-12-19(22(30)28(27(12)3)14-8-5-4-6-9-14)25-21(29)17-13(2)31-26-20(17)18-15(23)10-7-11-16(18)24/h4-11H,1-3H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWQZJFGTYPBFMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C3=C(ON=C3C4=C(C=CC=C4Cl)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18Cl2N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.